Cas no 1896225-39-0 (tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate
• CAS No: 1896225-39-0
• MF: C₁₅H₁₉ClN₄O₂
• MW: 322.789962053299
• CID: 6281143
• PubChem ID: 115111972
• Update Time: 2025-06-11

tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate
• EN300-1872636
• tert-butyl N-[5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenyl]carbamate
• 1896225-39-0

• Inchi： 1S/C15H19ClN4O2/c1-15(2,3)22-14(21)18-12-7-9(5-6-10(12)16)11-8-13(17)20(4)19-11/h5-8H,17H2,1-4H3,(H,18,21)
• InChI Key： RRJZOVFWYUVPNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1NC(=O)OC(C)(C)C)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 322.1196536g/mol
• Monoisotopic Mass: 322.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate

Introduction to Tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate (CAS No. 1896225-39-0)

Tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1896225-39-0, represents a novel derivative with potential applications in the synthesis of bioactive molecules. The structural features of this compound, particularly its tert-butyl and N-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate moiety, make it a promising candidate for further exploration in medicinal chemistry.

The< strong>tert-butyl group, a common protective group in organic synthesis, contributes to the stability and reactivity of the molecule, facilitating various chemical transformations. On the other hand, the N-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate part introduces a pyrazole scaffold, which is well-documented for its biological activity. Pyrazole derivatives have been extensively studied for their potential as pharmacological agents due to their ability to interact with various biological targets.

In recent years, there has been a growing interest in developing new therapeutic agents based on heterocyclic compounds. The pyrazole core is particularly noteworthy for its role in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an amino group at the 5-position of the pyrazole ring further enhances its pharmacological potential by allowing for additional functionalization and interaction with biological systems.

The presence of a< strong>chlorophenyl group in the molecule adds another layer of complexity and functionality. Chlorophenyl derivatives are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory effects. The combination of these structural elements in Tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate suggests that it may exhibit multiple biological activities simultaneously.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The< strong>tert-butyl group not only provides stability but also influences the overall physicochemical properties of the compound. This can be crucial in determining its efficacy and safety profile when used in pharmaceutical applications.

The< strong>N-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate moiety is particularly interesting due to its potential to modulate biological pathways. For instance, pyrazole derivatives have been shown to interact with enzymes and receptors involved in inflammation and cancer progression. The amino group at the 5-position offers a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound.

In conclusion, Tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-chlorophenylcarbamate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it an attractive candidate for further investigation. As our understanding of drug design and development continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic agents that address unmet medical needs.